Cas no 2171277-34-0 ((2R)-2-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)propanoic acid)

• Product Name: (2R)-2-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)propanoic acid
• CAS No: 2171277-34-0
• MF: C₂₅H₂₈N₂O₅
• MW: 436.500226974487
• CID: 6417002
• PubChem ID: 165582599
• Update Time: 2025-05-26

(2R)-2-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)propanoic acid
• (2R)-2-(2-{3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclobutyl}acetamido)propanoic acid
• EN300-1575171
• 2171277-34-0

• Inchi： 1S/C25H28N2O5/c1-15(24(29)30)27-23(28)12-16-10-17(11-16)13-26-25(31)32-14-22-20-8-4-2-6-18(20)19-7-3-5-9-21(19)22/h2-9,15-17,22H,10-14H2,1H3,(H,26,31)(H,27,28)(H,29,30)/t15-,16?,17?/m1/s1
• InChI Key： HDBXOAFORUZDRD-KLAILNCOSA-N
• SMILES： O=C(CC1CC(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)C1)N[C@@H](C(=O)O)C

Computed Properties

• Exact Mass: 436.19982200g/mol
• Monoisotopic Mass: 436.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 670
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 105Ų

Additional information on (2R)-2-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)propanoic acid

Introduction to (2R)-2-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)propanoic Acid (CAS No. 2171277-34-0)

(2R)-2-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)propanoic acid, CAS No. 2171277-34-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, characterized by its intricate molecular structure, exhibits potential applications in the development of novel therapeutic agents and has been the subject of extensive research in recent years.

The molecular framework of this compound features a chiral center at the (2R) position, which is a critical aspect for its biological activity. The presence of a fluorenylmethoxycarbonyl (Fmoc) group further enhances its utility in peptide synthesis and protease inhibition studies. The cyclobutyl moiety introduces rigidity to the molecule, influencing its binding affinity and pharmacokinetic properties.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various enzymes and receptors involved in critical biological pathways. The structure of (2R)-2-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)propanoic acid aligns well with this trend, as it incorporates elements known to interact effectively with biological targets. For instance, the Fmoc group is widely used in solid-phase peptide synthesis due to its stability and ease of removal, making it an invaluable component in drug discovery processes.

One of the most compelling aspects of this compound is its potential role in modulating enzyme activity. Enzymes such as proteases and kinases are integral to numerous cellular processes, and their dysregulation is often associated with diseases like cancer and inflammation. The structural features of (2R)-2-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)propanoic acid, including the fluorenylmethoxycarbonyl moiety and the chiral cyclobutyl group, make it a promising candidate for inhibiting these enzymes.

Recent studies have demonstrated that compounds with similar structural motifs exhibit potent inhibitory effects on various proteases and kinases. For example, derivatives of fluorenylmethoxycarbonyl-amino acids have been shown to inhibit matrix metalloproteinases (MMPs), which are involved in tissue degradation and have implications in conditions like arthritis and cancer metastasis. The cyclobutyl group further enhances binding affinity by providing a rigid scaffold that fits snugly into the active sites of target enzymes.

The chiral center at the (2R) position is particularly noteworthy, as enantiomeric purity is crucial for drug efficacy and safety. Racemic mixtures can lead to varying biological responses, making it essential to isolate and utilize the active enantiomer. Advances in asymmetric synthesis have enabled the production of high-purity enantiomers like (2R)-2-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)propanoic acid, which can be optimized for specific therapeutic applications.

In addition to its potential as an enzyme inhibitor, this compound may also find applications in other areas of biomedicine. For instance, its structural complexity suggests that it could serve as a scaffold for designing novel molecules with enhanced pharmacological properties. The fluorenylmethoxycarbonyl group, while primarily used in peptide synthesis, can also be modified to introduce additional functional groups, allowing for fine-tuning of biological activity.

The cyclobutyl ring provides stability to the molecule while also influencing its solubility and metabolic pathways. These factors are critical for determining how a drug behaves within the body, including its absorption, distribution, metabolism, excretion (ADME), and overall bioavailability. By optimizing these properties, researchers can develop more effective therapeutic agents.

Recent advancements in computational chemistry have further accelerated the discovery process for compounds like (2R)-2-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)propanoic acid. Molecular modeling techniques allow researchers to predict how different structural modifications will affect biological activity before conducting expensive wet-lab experiments. This approach has significantly reduced the time and resources required for drug development.

The integration of machine learning algorithms into drug discovery pipelines has also shown promise in identifying novel molecular structures with desired properties. These algorithms can analyze vast datasets containing information about known drugs and their targets to generate new candidates with high predictive accuracy. The insights gained from such analyses can guide synthetic chemists in designing molecules like (2R)-2-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)propanoic acid

In conclusion, (2R)-2-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)propanoic acid, CAS No. 2171277-34-0, represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its unique structural features make it an attractive candidate for developing novel inhibitors targeting critical enzymes and receptors involved in disease pathogenesis. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and development.